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Compound of Interest

Compound Name: GSK-626616

Cat. No.: B1672396

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-626616 is a potent and orally bioavailable small molecule inhibitor of the Dual-specificity
tyrosine-regulated kinase 3 (DYRK3). It also demonstrates inhibitory activity against other
members of the DYRK family, such as DYRK1A and DYRK2, with similar potency. Preclinical
studies have identified GSK-626616 as a promising therapeutic candidate for the treatment of
anemia. These application notes provide a summary of the available data from in vivo animal
model studies, detailed experimental protocols, and visualizations of the relevant biological
pathways and workflows.

Mechanism of Action

DYRKS3 has been identified as a negative regulator of erythropoiesis, the process of red blood
cell production. During anemic stress, the expression of DYRK3 is upregulated, which in turn
attenuates the production of new red blood cells. Mechanistically, DYRKS is understood to
inhibit the Nuclear Factor of Activated T-cells (NFAT) transcription factors. NFAT proteins are
crucial for the transcription of genes that promote the differentiation and proliferation of
erythroid progenitors. By inhibiting DYRK3, GSK-626616 is believed to relieve this negative
regulation, thereby enhancing erythropoiesis and increasing red blood cell production.

Signaling Pathway
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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